Cas no 1805596-67-1 (3-Amino-2-phenyl-4-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-2-phenyl-4-(trifluoromethyl)pyridine
• CAS No: 1805596-67-1
• MF: C₁₂H₉F₃N₂
• MW: 238.208472967148
• CID: 4899993
• Update Time: 2025-05-28

3-Amino-2-phenyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-phenyl-4-(trifluoromethyl)pyridine

• Inchi： 1S/C12H9F3N2/c13-12(14,15)9-6-7-17-11(10(9)16)8-4-2-1-3-5-8/h1-7H,16H2
• InChI Key： BMHPPRJHXUSJGW-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C2C=CC=CC=2)C=1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-2-phenyl-4-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Amino-2-phenyl-4-(trifluoromethyl)pyridine (CAS No. 1805596-67-1)

3-Amino-2-phenyl-4-(trifluoromethyl)pyridine (CAS No. 1805596-67-1) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core substituted with phenyl, amino, and trifluoromethyl groups, exhibits remarkable potential in drug discovery and material science. Its molecular structure combines aromaticity with electron-withdrawing and donating functionalities, making it a versatile intermediate for synthesizing bioactive molecules.

The growing interest in 3-Amino-2-phenyl-4-(trifluoromethyl)pyridine is driven by its applications in developing kinase inhibitors and antimicrobial agents, aligning with current trends in precision medicine and antibiotic resistance research. Researchers are particularly intrigued by its trifluoromethyl group, a moiety known to enhance metabolic stability and bioavailability in drug candidates. This compound's relevance is further highlighted by its potential role in addressing global health challenges, such as combating resistant pathogens or targeting specific cancer pathways.

From a synthetic chemistry perspective, CAS No. 1805596-67-1 serves as a critical building block for constructing complex nitrogen-containing heterocycles. Its amino functionality allows for further derivatization through amidation or condensation reactions, while the phenyl ring offers opportunities for cross-coupling transformations. Recent publications have explored its use in palladium-catalyzed reactions, a hot topic in green chemistry and sustainable synthesis methodologies. These attributes make it a valuable asset for laboratories focusing on medicinal chemistry optimization and structure-activity relationship (SAR) studies.

The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, have become subjects of computational chemistry investigations. With the rise of AI-driven drug design, molecular descriptors of 3-Amino-2-phenyl-4-(trifluoromethyl)pyridine are being incorporated into machine learning models to predict novel bioactive compounds. This intersection of traditional synthetic chemistry with cutting-edge cheminformatics represents one of the most exciting developments in contemporary pharmaceutical research.

Quality control aspects of CAS No. 1805596-67-1 involve rigorous HPLC purity analysis and spectroscopic characterization (NMR, MS), addressing the pharmaceutical industry's emphasis on compound integrity. Suppliers frequently highlight its batch-to-batch consistency, a crucial factor for researchers requiring reproducible results in biological assays. The compound's stability under various storage conditions is another frequently searched topic among procurement specialists.

Emerging applications of this pyridine derivative extend to material science, where its aromatic system and electron-deficient character contribute to developing organic semiconductors and photoactive materials. This diversification of applications answers the growing market demand for multifunctional chemical building blocks. Patent literature reveals innovative uses in OLED technologies and molecular sensors, positioning 3-Amino-2-phenyl-4-(trifluoromethyl)pyridine at the forefront of interdisciplinary research.

Environmental and safety profiles of CAS No. 1805596-67-1 comply with modern REACH regulations, a key consideration for European market distribution. The compound's biodegradation potential and ecotoxicological data are increasingly documented to meet the pharmaceutical industry's sustainability goals. These aspects respond to growing consumer and regulatory demands for green chemistry solutions in fine chemical production.

Market analysts note steady growth in demand for trifluoromethyl-substituted heterocycles, with 3-Amino-2-phenyl-4-(trifluoromethyl)pyridine representing a significant segment. Its price trends and global supply chain dynamics are monitored by procurement professionals, especially considering recent disruptions in specialty chemical logistics. The compound's availability from multiple GMP-certified manufacturers ensures competitive pricing and reliable access for research institutions.

Future research directions for this compound likely involve exploring its enantioselective synthesis and developing continuous flow processes for large-scale production. These advancements would address two critical industry needs: access to optically active derivatives and sustainable manufacturing protocols. The scientific community continues to investigate novel reactions where this pyridine derivative serves as a linchpin for constructing polycyclic architectures with potential biological activity.